2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0937-5g |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 98.0%(LC&T) | 5g |
1465.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F0937-1g |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 98.0%(LC&T) | 1g |
325.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI167-250mg |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 97% | 250mg |
70CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI167-1g |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 97% | 1g |
66.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HI167-5g |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 97% | 5g |
258.0CNY | 2021-08-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 706469-1G |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 97% | 1G |
￥372.02 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 706469-5G |
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid |
101555-63-9 | 97% | 5G |
￥1292.44 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F832866-5g |
Fmoc-D-Pip-OH |
101555-63-9 | ≥98.0% | 5g |
541.80 | 2021-05-17 | |
| Chemenu | CM180213-10g |
Fmoc-D-HoPro-OH |
101555-63-9 | 97% | 10g |
$143 | 2021-08-05 | |
| Chemenu | CM180213-25g |
Fmoc-D-HoPro-OH |
101555-63-9 | 97% | 25g |
$243 | 2021-08-05 |
Audited Supplier
(R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid (CAS No. 101555-63-9) is a specialized chiral building block widely used in peptide synthesis and medicinal chemistry. This compound, often abbreviated as Fmoc-(R)-piperidine-2-carboxylic acid, plays a critical role in the construction of peptidomimetics and bioactive molecules. Its unique structural features, including the Fmoc-protecting group and the piperidine-2-carboxylic acid backbone, make it a versatile intermediate for drug discovery and biochemical research.
The growing demand for chiral auxiliaries and peptide-based therapeutics has increased interest in compounds like CAS No. 101555-63-9. Researchers are particularly focused on its applications in asymmetric synthesis and solid-phase peptide synthesis (SPPS). With the rise of personalized medicine and targeted drug delivery, this compound is gaining traction in the development of GPCR modulators and enzyme inhibitors.
One of the key advantages of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid is its compatibility with Fmoc-based peptide coupling strategies. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for sequential peptide assembly. This property aligns with current trends in green chemistry, where researchers prioritize mild reaction conditions and reduced environmental impact.
In the context of AI-driven drug discovery, CAS No. 101555-63-9 has been identified as a valuable scaffold for virtual screening and molecular docking studies. Its rigid piperidine ring and carboxylic acid functionality allow for diverse interactions with biological targets, making it a hotspot for fragment-based drug design (FBDD). Recent publications highlight its utility in optimizing bioavailability and metabolic stability of lead compounds.
The synthesis and characterization of (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid have been extensively documented in peer-reviewed journals. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity and enantiomeric excess. These quality control measures are critical for applications in GMP-compliant manufacturing and preclinical development.
From a commercial perspective, the global market for Fmoc-protected amino acids and derivatives is expanding rapidly. CAS No. 101555-63-9 is frequently listed in catalogs of specialty chemical suppliers catering to pharmaceutical R&D and biotechnology sectors. Its pricing and availability are influenced by factors such as chiral purity, batch size, and regulatory compliance.
Future research directions for this compound include exploring its potential in macrocyclic peptides and PROTACs (proteolysis-targeting chimeras). The integration of machine learning algorithms for retrosynthetic analysis may further streamline its production and derivatization. As the scientific community continues to investigate new chemical entities (NCEs), (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic Acid will remain a cornerstone of innovative therapeutic development.
